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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of

SURFONIC JL-80X, a nonionic surfactant, in the dispersion and stabilization of nanoparticles.

SURFONIC JL-80X, an alkoxylated linear alcohol, offers excellent wetting and detergency

properties, making it a suitable candidate for various applications in nanotechnology, including

drug delivery systems.[1] It is also considered a safer alternative to Triton X-100.[2]

Physicochemical Properties of SURFONIC JL-80X
SURFONIC JL-80X is a water-soluble, biodegradable, nonionic surface-active agent.[1] Its

properties are crucial for its function in nanoparticle formulations. A summary of its key

quantitative properties is presented in Table 1.
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Property Value Test Conditions

Appearance
Clear liquid, substantially free

of suspended matter
25°C

Chemical Type Alkoxylated Linear Alcohol -

Hydrophile-Lipophile Balance

(HLB)
13.1 -

Critical Micelle Concentration

(CMC)
51 ppm In aqueous solution

Cloud Point 57 - 62 °C 1% aqueous solution

Surface Tension 29.2 dynes/cm 0.1% aqueous solution at 25°C

Viscosity, Kinematic 51 cSt at 25°C

80 cSt at 15.6°C

pH 6.5 - 7.5 1% solution

Density 1.0037 g/ml at 25°C

Pour Point -5 °C -

Flash Point 190 °C Cleveland Open Cup

Water Content 0.5 wt% max -

Draves Wetting Time <1.0 sec 0.25% solution, 1.5g hook

9.8 sec 0.10% solution, 1.5g hook

4.8 sec 0.10% solution, 3.0g hook

Foam Height (Ross-Miles)
75 mm (initial), 70 mm (after 5

min)
0.1% solution at 120°F

Mechanism of Nanoparticle Stabilization
Nonionic surfactants like SURFONIC JL-80X stabilize nanoparticles in aqueous media primarily

through steric hindrance. The amphiphilic nature of the surfactant molecule allows it to adsorb
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onto the surface of hydrophobic nanoparticles.[3][4] The hydrophobic tail of the surfactant

interacts with the nanoparticle surface, while the hydrophilic head extends into the aqueous

medium. This creates a hydrophilic layer around the nanoparticle, preventing aggregation and

improving colloidal stability.[3][4]

Mechanism of steric stabilization of a nanoparticle by SURFONIC JL-80X.

Experimental Protocols
The following are generalized protocols for the dispersion and stabilization of nanoparticles

using SURFONIC JL-80X. The optimal concentration of the surfactant and specific sonication

parameters will need to be determined empirically for each type of nanoparticle and desired

final concentration.

Materials and Equipment
Nanoparticles of interest

SURFONIC JL-80X

Deionized (DI) water or appropriate buffer

Magnetic stirrer and stir bar

Ultrasonic bath or probe sonicator

Dynamic Light Scattering (DLS) instrument for particle size analysis

Zeta potential analyzer

Protocol for Nanoparticle Dispersion
This protocol outlines the steps for dispersing pre-synthesized nanoparticles in an aqueous

solution.

Workflow for nanoparticle dispersion using SURFONIC JL-80X.
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Preparation of SURFONIC JL-80X Solution: Prepare a stock solution of SURFONIC JL-80X

in DI water or the desired buffer. A typical starting concentration range is 0.1% to 1.0% (w/v).

The concentration should be above the Critical Micelle Concentration (CMC) of 51 ppm.[5]

Addition of Nanoparticles: Add the pre-weighed nanoparticles to the SURFONIC JL-80X

solution. The solid content will depend on the specific application.

Magnetic Stirring: Place the mixture on a magnetic stirrer and stir for approximately 30

minutes to ensure initial wetting of the nanoparticles.

Ultrasonication: To break down agglomerates and achieve a fine dispersion, sonicate the

mixture.

Bath Sonication: Place the vial containing the mixture in an ultrasonic bath for 15-60

minutes.

Probe Sonication: For more energy-intensive dispersion, use a probe sonicator. Use

pulsed cycles to avoid excessive heating of the sample.

Characterization: Analyze the resulting nanoparticle dispersion for particle size distribution

and polydispersity index (PDI) using Dynamic Light Scattering (DLS). The zeta potential can

also be measured to assess the surface charge and stability.

Optimization: The concentration of SURFONIC JL-80X, nanoparticle loading, and sonication

parameters may need to be optimized to achieve the desired particle size and stability.

Protocol for Nanoparticle Synthesis (in-situ
stabilization)
For some synthesis methods, SURFONIC JL-80X can be included in the reaction mixture to

provide stabilization as the nanoparticles are formed. The following is a general example based

on a nanoprecipitation method for polymeric nanoparticles.

Workflow for in-situ stabilization of polymeric nanoparticles with SURFONIC JL-80X.
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Prepare the Aqueous Phase: Dissolve SURFONIC JL-80X in DI water or a suitable aqueous

buffer. The concentration will typically be in the range of 0.1% to 2.0% (w/v).

Prepare the Organic Phase: Dissolve the polymer (e.g., PLGA, PCL) and the hydrophobic

drug in a water-miscible organic solvent (e.g., acetone, acetonitrile).

Nanoprecipitation: Add the organic phase dropwise to the aqueous phase containing

SURFONIC JL-80X under constant magnetic stirring. The rapid solvent diffusion will cause

the polymer and drug to precipitate into nanoparticles, which are simultaneously stabilized by

the surfactant.

Solvent Evaporation: Allow the organic solvent to evaporate under stirring, often overnight in

a fume hood or using a rotary evaporator.

Purification: Remove excess surfactant and unencapsulated drug by methods such as

dialysis, centrifugation followed by resuspension, or tangential flow filtration.

Characterization: Characterize the final nanoparticle suspension for particle size, PDI, zeta

potential, drug loading, and encapsulation efficiency.

Data Presentation and Interpretation
The effectiveness of SURFONIC JL-80X in dispersing and stabilizing nanoparticles should be

evaluated based on key quantitative parameters.
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Parameter Desired Outcome Significance

Particle Size (Z-average)
Small and within the target

range for the application

Influences bioavailability,

biodistribution, and cellular

uptake.

Polydispersity Index (PDI) Low (< 0.3)
Indicates a narrow and uniform

particle size distribution.

Zeta Potential
Near neutral for nonionic

surfactants

Confirms the non-ionic nature

of the stabilizer. Stability is

primarily steric, not

electrostatic.

Stability over Time
Minimal change in particle size

and PDI upon storage

Demonstrates the long-term

colloidal stability of the

formulation.

Conclusion
SURFONIC JL-80X is a versatile and effective nonionic surfactant for the dispersion and

stabilization of a wide range of nanoparticles. Its favorable physicochemical properties,

including a high HLB value and low CMC, make it suitable for forming stable oil-in-water

emulsions and aqueous nanoparticle dispersions. The provided protocols offer a starting point

for researchers to develop optimized formulations for their specific applications in drug delivery

and other areas of nanotechnology. Empirical optimization of surfactant concentration and

processing parameters is essential to achieve the desired nanoparticle characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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